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Compound of Interest

2-Chloro-6-methoxy-4-
Compound Name:

methylquinoline
CAS No.: 6340-55-2
Cat. No.: B109769

Get Quote

Technical Guide: 2-Chloro-6-methoxy-4-
methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-6-methoxy-4-
methylquinoline, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. The document details its chemical structure, properties, relevant synthetic
methodologies, and its connection to critical signaling pathways in oncology.

Compound Identification and Structure

2-Chloro-6-methoxy-4-methylquinoline is a substituted quinoline derivative. The quinoline
scaffold is recognized as a "privileged structure” in medicinal chemistry due to its presence in
numerous therapeutic agents. The specific substitutions of a chloro group at the 2-position, a
methoxy group at the 6-position, and a methyl group at the 4-position can significantly influence
the molecule's physicochemical properties and biological activity.
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Chemical Structure:

e |[UPAC Name: 2-Chloro-6-methoxy-4-methylquinoline
e Molecular Formula: C11H10CINO

 SMILES String:CIC1=NC2=C(C(C)=C1)C=C(OC)C=C2[1]

The structural and physicochemical properties of this compound are summarized in the table

below.
Property Value Source
CAS Number 6340-55-2 [1]
Molecular Weight 207.66 g/mol [1]

VXGIQWGIRMJJIDC-
InChl Key [1]
UHFFFAOYSA-N

Physical Form Solid [1]

MDL Number MFCDO00087558 [1]

Biological Context: Targeting the PIBK/Akt/mTOR
Pathway

Quinoline derivatives are extensively investigated as inhibitors of key cellular signaling
pathways, particularly those implicated in cancer progression. The Phosphatidylinositol-3-
Kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway is a central regulator of
cell growth, proliferation, survival, and metabolism.[1] Its aberrant activation is a hallmark of
many human cancers, making it a prime target for therapeutic intervention.[1]

The deregulation of the PISK/Akt/mTOR pathway is observed in numerous tumors and drives
processes essential for tumor survival and proliferation.[2] Consequently, the discovery and
development of novel inhibitors targeting this pathway are a major focus of current research
efforts.[2] Quinoline-based compounds have shown promise as potent mTOR inhibitors and
disruptors of the PI3K-Akt-mTOR signaling cascade.[2]
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Caption: The PI3K/Akt/mTOR signaling pathway is inhibited by quinoline-based compounds.

While direct quantitative biological data for 2-Chloro-6-methoxy-4-methylquinoline is not
extensively available in public literature, studies on closely related analogs provide insight into
its potential activity. For instance, a structurally similar indoloquinoline derivative has
demonstrated significant cytotoxic effects against colorectal cancer cell lines by modulating this
pathway.

Related Compound Cell Line ICs0 (M)

2-chloro-8-methoxy-5-methyl-

] o HCT116 (Colorectal Cancer) 0.35
5H-indolo[2,3-b]quinoline

Caco-2 (Colorectal Cancer) 0.54

Table based on data for a structurally related compound demonstrating potential biological
activity for this class of molecules.[3]

Experimental Protocols

This section provides detailed experimental protocols relevant to the synthesis and biological
evaluation of chloro-methoxy-quinoline derivatives.

Synthesis of a Key Quinoline Intermediate
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The following protocol describes the synthesis of 4-Chloro-6-methoxy-2-methyl-3-

nitroquinoline, a key intermediate that can be further modified.[4] This multi-step synthesis

involves cyclization, nitration, and chlorination starting from 4-methoxyaniline.[4]

Step 1: Cyclization to form 6-methoxy-2-methylquinolin-4-ol[5]

To a mixture of 4-methoxyaniline (4.0 g, 32.9 mmol) and ethyl acetoacetate (14.0 mL), add
polyphosphoric acid (16.0 g) drop-wise with stirring.

Maintain the temperature at 170 °C for 1 hour.

Monitor the reaction completion using Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture and pour it into ice water.

Stir the resulting mixture for 1 hour, then collect the precipitate by filtration.

Dry the filter cake to obtain 6-methoxy-2-methylquinolin-4-ol as a yellow solid.

Step 2: Nitration to form 6-methoxy-2-methyl-3-nitroquinolin-4-ol[5]

Dissolve the product from Step 1 (1.8 g, 10.5 mmol) in 100 mL of propionic acid with stirring.

Prepare a mixture of nitric acid (4.4 mL) and propionic acid (4.7 mL) and add it dropwise to
the solution over 1 hour at room temperature.

Increase the temperature to 125 °C and continue the reaction for 2 hours.

Filter the resulting solid and wash it with a saturated sodium bicarbonate (NaHCO3s) solution
at 0 °C for 1 hour.

Collect the solid by filtration and dry it to yield 6-methoxy-2-methyl-3-nitroquinolin-4-ol as a
yellow powder.

Step 3: Chlorination to form 4-chloro-6-methoxy-2-methyl-3-nitroquinoline[5]

Suspend the product from Step 2 (1.2 g, 5.4 mmol) in 36.2 mL of phosphorus oxychloride
(POCls).
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e Add 2 drops of N,N-Dimethylformamide (DMF) to the stirred solution.

e Heat the mixture at 110 °C for 2 hours.

o Concentrate the solution under reduced pressure to afford a yellow solid.
e Wash the solid with a saturated NaHCOs solution at 0 °C for 1 hour.

 Filter and dry the product to obtain 4-chloro-6-methoxy-2-methyl-3-nitroquinoline as a milk-
white solid (85% yield).[4]
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Caption: Synthesis workflow for a key chloro-methoxy-quinoline intermediate.

Western Blot Analysis of PIBK/Akt/mTOR Pathway
Modulation

To assess the biological activity of a quinoline compound on the PI3K/Akt/mTOR pathway,
Western Blot analysis can be employed to measure the phosphorylation status of key proteins
in the cascade. The following is a general protocol adapted from a study on a related
indoloquinoline.[3]

o Cell Culture and Treatment: Plate cancer cells (e.g., HCT116) in 6-well plates and allow
them to attach for 24 hours. Treat the cells with the test compound at the desired
concentration (e.g., 0.4 uM) for a specified duration.

o Cell Lysis: Harvest the treated cells and lyse them in RIPA lysis buffer containing a protease
inhibitor cocktail on ice for 30 minutes.

¢ Protein Quantification: Determine the total protein concentration of each lysate using a
standard protein assay (e.g., BCA assay).
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o SDS-PAGE and Transfer: Resolve 25 g of total protein from each sample on an SDS-
polyacrylamide gel. Transfer the separated proteins to a polyvinylidene difluoride (PVDF)
membrane.

e Blocking and Antibody Incubation: Block the membrane with 5% non-fat dry milk in Tris-
buffered saline with 0.1% Tween 20 (TBST) for 2 hours at room temperature. Incubate the
membrane with primary antibodies against total and phosphorylated forms of Akt, mTOR,
and other targets overnight at 4 °C.

e Secondary Antibody and Detection: Wash the membrane three times with TBST. Incubate
with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room
temperature.

e Imaging and Analysis: After further washes, apply an enhanced chemiluminescence (ECL)
substrate and capture the signal using an imaging system. Analyze protein band intensities
using software like ImageJ to determine the relative levels of protein phosphorylation.

Conclusion

2-Chloro-6-methoxy-4-methylquinoline represents a valuable scaffold for the development of
targeted therapeutics, particularly for diseases driven by the hyperactivation of the
PI3K/Akt/mTOR signaling pathway. The synthetic protocols provided offer a framework for the
generation of this and related quinoline derivatives. Furthermore, the bioanalytical methods
described are essential for characterizing the mechanism of action of these compounds at the
cellular level. Further research into this and similar molecules could lead to the development of
novel and effective agents for cancer and other proliferative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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